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Compound of Interest

Compound Name: Ampelopsin F

Cat. No.: B15594473 Get Quote

Introduction

Ampelopsin F, also known as Dihydromyricetin (DHM), is a natural flavonoid predominantly

found in the plant Ampelopsis grossedentata.[1][2] This compound has garnered significant

scientific interest for its wide range of biological activities, including hepatoprotective, anti-

inflammatory, and neuroprotective effects.[2][3] A key mechanism underlying these benefits is

its potent antioxidant activity.[1][3] Ampelopsin F effectively neutralizes harmful free radicals,

which are implicated in the pathogenesis of numerous diseases.[2][4]

These application notes provide detailed protocols for quantifying the antioxidant capacity of

Ampelopsin F using two widely accepted in vitro spectrophotometric methods: the DPPH (2,2-

diphenyl-1-picrylhydrazyl) radical scavenging assay and the ABTS (2,2'-azino-bis(3-

ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay.

Mechanism of Antioxidant Action

Flavonoids like Ampelopsin F exert their antioxidant effects primarily through direct and

indirect mechanisms. The principal direct mechanism is free radical scavenging, where the

hydroxyl groups on the flavonoid structure donate a hydrogen atom or an electron to unstable

free radicals (like DPPH• or ABTS•+), thereby neutralizing them.[5][6][7] This process converts

the highly reactive free radical into a more stable, non-radical species.[6] Indirectly, flavonoids

can also enhance the body's defense system by chelating metal ions that catalyze free radical

formation and by modulating the expression of endogenous antioxidant enzymes.[4][5][8]
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Mechanism of Ampelopsin F Radical Scavenging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b15594473?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

